Cas no 116206-41-8 (1H-2-Benzopyran-1-one,3,4-dihydro-3-hydroxy-)

• Product Name: 1H-2-Benzopyran-1-one,3,4-dihydro-3-hydroxy-
• CAS No: 116206-41-8
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 131125
• PubChem ID: 13941303
• Update Time: 2025-04-19

1H-2-Benzopyran-1-one,3,4-dihydro-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one,3,4-dihydro-3-hydroxy-
• 1H-2-Benzopyran-1-one,3,4-dihydro-3-hydroxy-(9CI)
• hydroxydihydroisocoumarin
• SCHEMBL1072092
• 3-hydroxy-3,4-dihydroisochromen-1-one
• 116206-41-8
• 3-Hydroxyisochroman-1-one
• 3-hydroxy-3,4-dihydro-1H-2-benzopyran-1-one

• Inchi： 1S/C9H8O3/c10-8-5-6-3-1-2-4-7(6)9(11)12-8/h1-4,8,10H,5H2
• InChI Key： CAONMOKBCAHIFF-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2CC1O)=O

Computed Properties

• Exact Mass: 164.047344113g/mol
• Monoisotopic Mass: 164.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans